![molecular formula C18H15ClN4O3S B2682138 N'-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-(furan-2-ylmethyl)oxamide CAS No. 899970-05-9](/img/structure/B2682138.png)
N'-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-(furan-2-ylmethyl)oxamide
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Description
N'-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-(furan-2-ylmethyl)oxamide is a useful research compound. Its molecular formula is C18H15ClN4O3S and its molecular weight is 402.85. The purity is usually 95%.
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Scientific Research Applications
Microwave-Assisted Synthesis of Pyrazoline Derivatives
A study focused on the microwave-assisted synthesis of novel pyrazoline derivatives, which demonstrated significant in vivo anti-inflammatory and in vitro antibacterial activity. This method offers advantages in terms of higher yields, environmental friendliness, and reduced reaction times compared to conventional synthesis methods. The molecular docking results, combined with biological data, suggest that these compounds could serve as templates for developing anti-inflammatory drugs (Ravula et al., 2016).
Anticancer and Antimicrobial Agents
Another research effort synthesized heterocyclic compounds incorporating oxazole, pyrazoline, and pyridine, which were studied for their anticancer activity against a 60 cancer cell line panel at the National Cancer Institute (USA). These compounds also displayed potent in vitro antibacterial and antifungal activities. The molecular docking studies indicated the potential of these compounds to overcome microbe resistance to pharmaceutical drugs (Katariya et al., 2021).
Synthesis of N-alkylated Derivatives
Research into the synthesis of N-alkylated derivatives based on N-(furan-2-ylmethylidene)-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-3-amine led to the creation of compounds with potential for further pharmaceutical application. This study highlights the versatility of furan-based compounds in generating a variety of bioactive heterocyclic structures (El-Essawy & Rady, 2011).
Antioxidant Agents
A series of novel chalcone derivatives synthesized for evaluation as potent antioxidant agents demonstrated promising in vitro antioxidant activity. The study encompassed ADMET, QSAR, and molecular docking analyses to predict the efficacy and safety profiles of these compounds, revealing good correlations with in vitro antioxidant results (Prabakaran et al., 2021).
Antimicrobial and Anticancer Activities
Further exploration into the synthesis of heterocyclic compounds from chalcones demonstrated various biological activities, including antimicrobial and anticancer effects. This research underscores the therapeutic potential of furan-based heterocyclic compounds in treating diseases and conditions beyond their traditional applications (Zaki et al., 2018).
properties
IUPAC Name |
N'-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-(furan-2-ylmethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClN4O3S/c19-11-3-5-12(6-4-11)23-16(14-9-27-10-15(14)22-23)21-18(25)17(24)20-8-13-2-1-7-26-13/h1-7H,8-10H2,(H,20,24)(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXQQCJAYNNDJDD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(N(N=C2CS1)C3=CC=C(C=C3)Cl)NC(=O)C(=O)NCC4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.